Cas no 1797726-82-9 (3-cyano-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide)

• Product Name: 3-cyano-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide
• CAS No: 1797726-82-9
• MF: C₂₀H₂₀N₂O₂S
• MW: 352.450003623962
• CID: 5405442
• Update Time: 2025-06-15

3-cyano-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-[(4-phenylsulfanyloxan-4-yl)methyl]benzamide
• 3-cyano-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide

• Inchi： 1S/C20H20N2O2S/c21-14-16-5-4-6-17(13-16)19(23)22-15-20(9-11-24-12-10-20)25-18-7-2-1-3-8-18/h1-8,13H,9-12,15H2,(H,22,23)
• InChI Key： NVJUHFFXVKMNPS-UHFFFAOYSA-N
• SMILES： C(NCC1(SC2=CC=CC=C2)CCOCC1)(=O)C1=CC=CC(C#N)=C1

Additional information on 3-cyano-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide

Introduction to 3-cyano-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide (CAS No. 1797726-82-9)

3-cyano-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 1797726-82-9, represents a unique molecular structure that combines a benzamide core with a cyano group and an N-substituent featuring a phenylsulfanyl moiety linked to an oxan ring. The intricate arrangement of these functional groups imparts distinct chemical properties, making it a subject of interest for various applications in pharmaceutical development and academic studies.

The benzamide moiety is a well-known pharmacophore in medicinal chemistry, often found in drugs due to its ability to interact with biological targets such as enzymes and receptors. The presence of the cyano group further enhances the compound's reactivity and potential for further derivatization, which is crucial for designing molecules with tailored biological activities. Additionally, the N-substituent with the phenylsulfanyl group and the oxan ring adds another layer of complexity, influencing both the electronic and steric properties of the molecule.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structure of 3-cyano-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide positions it as a potential candidate for such applications. For instance, studies have shown that benzamide derivatives can exhibit inhibitory effects on various enzymes involved in disease progression. The cyano group may also contribute to the compound's ability to engage with biological targets through hydrogen bonding or other non-covalent interactions.

The oxan ring, a five-membered heterocycle containing oxygen, is known for its ability to mimic certain natural products and bioactive molecules. This structural feature can be particularly advantageous in drug design, as it allows for the creation of molecules with specific spatial orientations that are conducive to binding with biological targets. Moreover, the phenylsulfanyl group introduces sulfur into the molecule, which can enhance its solubility and metabolic stability—properties that are often desirable in pharmaceutical candidates.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-cyano-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate how the compound interacts with potential targets at the atomic level. These simulations have revealed that the benzamide core and the cyano group are critical for binding affinity, while the N-substituent and oxan ring contribute to selectivity. Such insights are invaluable for optimizing the compound's pharmacological profile.

In vitro studies have begun to explore the biological activities of 3-cyano-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide. Preliminary results suggest that it may exhibit inhibitory effects on certain enzymes relevant to cancer metabolism. The compound's ability to modulate these pathways could make it a promising lead for further development into an anticancer therapeutic. Additionally, its structural features may allow it to interact with other targets involved in disease processes, opening up possibilities for treating multiple conditions simultaneously.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the desired framework. These advances not only facilitate access to 3-cyano-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide but also provide opportunities for generating analogues with modified properties.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. For example, its unique structural motifs could inspire novel materials with specific functionalities or serve as intermediates for synthesizing other bioactive molecules. As research continues to uncover new possibilities, 3-cyano-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide is poised to play a significant role in advancing both academic research and industrial innovation.

In conclusion, 3-cyano-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide (CAS No. 1797726-82-9) is a structurally complex and biologically relevant compound that holds great promise for future applications. Its unique combination of functional groups makes it a versatile scaffold for drug discovery and material science research. As our understanding of its properties continues to grow, so too will its potential contributions to science and industry.